Cas no 20392-34-1 (Heptane,3-(isocyanatomethyl)-)

• Product Name: Heptane,3-(isocyanatomethyl)-
• CAS No: 20392-34-1
• Molecular Formula: C₉H₁₇NO
• Molecular Weight: 155.23738
• CID: 241131
• PubChem ID: 329758272

Heptane,3-(isocyanatomethyl)- Properties

Names and Identifiers

• Heptane,3-(isocyanatomethyl)-
• 3-(isocyanatomethyl)heptane
• 2-Aethyl-hexylisocyanat
• 2-ethylhexylisocyanate
• 3-(isocyanatomethyl)-heptane
• Heptane,3-(isocyanatomethyl)
• Hexane,2-ethyl-1-isocyanato-(5CI)
• Isocyanic acid,2-ethylhexyl ester (8CI)
• Heptane, 3-(isocyanatomethyl)-
• SCHEMBL130738
• GEO-03755
• MFCD10566940
• 2-ETHYLHEXYL ISOCYANATE 98
• BHDCTKUOBUNTTP-UHFFFAOYSA-N
• DTXSID30504400
• 2-Ethylhexyl isocyanate, 98%
• 20392-34-1
• 2-ETHYLHEXYL ISOCYANATE
• AKOS015912858
• J-013274

• MDL： MFCD10566940
• InChIKey： BHDCTKUOBUNTTP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17NO/c1-3-5-6-9(4-2)7-10-8-11/h9H,3-7H2,1-2H3
• SMILES： N(CC(CCCC)CC)=C=O

Computed Properties

• Exact Mass: 155.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 155.131014166g/mol
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• LogP: 2.53860
• PSA: 29.43000
• Refractive Index: n20/D 1.4320(lit.)
• Boiling Point: 190 °C(lit.)
• Flash Point: Fahrenheit: 158 ° f
  Celsius: 70 ° c
  
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0.887 g/mL at 25 °C(lit.)

Heptane,3-(isocyanatomethyl)- Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S23; S26; S36
• Risk Phrases：R20/21/22; R36/37/38; R42
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Storage Condition：2-8°C
• Risk Phrases： 20/21/22-36/37/38-42
• Signal Word：Danger

Heptane,3-(isocyanatomethyl)- Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates